Cas no 2172237-72-6 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoylpyrrolidine-3-carboxylic acid
• CAS No: 2172237-72-6
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 6034654
• PubChem ID: 165555111
• Update Time: 2025-06-14

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoylpyrrolidine-3-carboxylic acid
• 2172237-72-6
• EN300-1573319
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzoyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C27H23FN2O5/c28-18-11-17(25(31)30-10-9-16(14-30)26(32)33)12-19(13-18)29-27(34)35-15-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,11-13,16,24H,9-10,14-15H2,(H,29,34)(H,32,33)
• InChI Key： LUTUQIAVZYEHDH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(N1CCC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoylpyrrolidine-3-carboxylic acid

Comprehensive Analysis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoylpyrrolidine-3-carboxylic acid (CAS No. 2172237-72-6)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoylpyrrolidine-3-carboxylic acid (CAS No. 2172237-72-6) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected fluorobenzoyl pyrrolidine carboxylic acid, plays a pivotal role in the synthesis of complex peptides and bioactive molecules. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the 5-fluorobenzoyl moiety, make it a versatile building block for researchers focusing on drug discovery and development.

The growing demand for peptide-based therapeutics and targeted drug delivery systems has propelled the relevance of this compound. Recent trends in AI-driven drug design and computational chemistry have further highlighted its potential, as researchers seek to optimize its properties for enhanced bioavailability and specificity. The fluorine atom in its structure is particularly noteworthy, as fluorination is a common strategy to improve metabolic stability and binding affinity in modern pharmaceuticals.

From a synthetic perspective, the pyrrolidine-3-carboxylic acid scaffold offers significant advantages. Its constrained ring structure provides rigidity to peptide chains, often leading to improved proteolytic stability and receptor selectivity. This characteristic aligns perfectly with current industry focus on developing next-generation peptide drugs that overcome the limitations of traditional linear peptides. The compound's CAS No. 2172237-72-6 serves as a crucial identifier in chemical databases and patent literature, facilitating efficient information retrieval for researchers worldwide.

Quality control and characterization of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoylpyrrolidine-3-carboxylic acid require advanced analytical techniques. Modern laboratories employ high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy to ensure purity and confirm structural integrity. These analytical methods have become increasingly important as regulatory agencies worldwide tighten requirements for pharmaceutical intermediates and building blocks.

The compound's applications extend beyond traditional peptide synthesis. Recent studies have explored its potential in bioconjugation chemistry, where it serves as a linker for creating antibody-drug conjugates (ADCs) and other targeted therapeutic agents. This versatility has made it particularly valuable in the development of precision medicine approaches, a field that has gained tremendous momentum in recent years. The presence of both carboxylic acid and Fmoc-protected amine functionalities allows for selective modification at different stages of synthetic sequences.

Storage and handling of this compound require attention to detail. While not classified as hazardous under standard regulations, proper storage conditions (typically 2-8°C in a dry environment) are recommended to maintain stability. The Fmoc group is sensitive to basic conditions, which is an important consideration during synthetic applications. These practical aspects are frequently discussed in research forums and chemical synthesis communities, reflecting the compound's widespread use in academic and industrial settings.

Looking toward the future, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoylpyrrolidine-3-carboxylic acid is poised to play an even greater role in pharmaceutical innovation. As the industry shifts toward more sustainable chemistry practices, researchers are investigating greener synthetic routes for producing such building blocks. Additionally, the integration of machine learning algorithms in molecular design is opening new possibilities for optimizing derivatives of this scaffold with improved properties.

The commercial availability of this compound through various specialty chemical suppliers has facilitated its adoption across diverse research programs. Current market analysis indicates growing demand, particularly from contract research organizations and biotechnology startups focusing on novel therapeutic modalities. This trend mirrors the broader expansion of the peptide therapeutics market, which is projected to experience significant growth in the coming decade.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoylpyrrolidine-3-carboxylic acid (CAS No. 2172237-72-6) represents a sophisticated tool in modern medicinal chemistry. Its structural features and synthetic versatility position it as a valuable asset for researchers tackling some of the most challenging problems in drug development and biomolecular engineering. As scientific understanding advances and technological capabilities expand, we can anticipate even more innovative applications for this remarkable compound in the years to come.